4-Piperidinone, 1-methyl-3,5-bis(phenylmethylene)-, hydrochloride

• CAS No.: 54237-25-1
• Molecular Formula: C20H20ClNO
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 3,5-dibenzylidene-1-methylpiperidin-4-one;hydrochloride
• InChI: InChI=1S/C20H19NO.ClH/c1-21-14-18(12-16-8-4-2-5-9-16)20(22)19(15-21)13-17-10-6-3-7-11-17;/h2-13H,14-15H2,1H3;1H
• InChI Key: BHDOGCFCDZRPEM-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)C1.Cl

Description

4-Piperidinone, 1-methyl-3,5-bis(phenylmethylene)-, hydrochloride is a useful research compound. Its molecular formula is C20H20ClNO and its molecular weight is 325.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 57.0 g of 1-methyl-4-piperidone and 106.0 g of benzaldehyde in 400 ml of ethanol is cooled in an ice-bath and treated with hydrogen chloride gas until 250 g is absorbed. The solution is allowed to stand at room temperature for about 16 hours. The resulting solution is seeded, allowed to stand for about 16 hours at room temperature and the crystalline solid filtered on a sintered-glass funnel and washed with cold ethanol and then with ether. After drying in a desiccator, the solid (146 g) is digested in 400 ml of hot ethanol, cooled and filtered to give 120 g of product, melting point 242°-244° C, dec. Recrystallization of 11 g of this material from 35 ml of dimethylformamide gives 9.2 g of product, melting point 242°-244° C, dec.

Synthesis routes and methods II

Procedure details

A solution of 57.0 g. (0.5 mole) of 1-methyl-4-piperidinone and 106.0 g. (1.0 mole) of benzaldehyde in 400 ml. of ethanol is cooled in an ice bath and treated with HCl gas until 250 g. is absorbed. The red-colored solution is allowed to stand at room temperature overnight. The resulting deep red-brown solution is seeded, allowed to stand overnight at room temperature, and the crystalline solid is filtered on a sintered-glass funnel and washed with cold ethanol, followed by ether. After drying in a desiccator, the solid (146 g.) is digested in 400 ml. of hot ethanol (75°), cooled and filtered to give 120 g. of pale yellow product, m.p. 242-244° (dec.).